Cas no 176435-55-5 (3-Furanol, tetrahydro-3,4-dimethyl-, (3R,4S)-rel-)

• Product Name: 3-Furanol, tetrahydro-3,4-dimethyl-, (3R,4S)-rel-
• CAS No: 176435-55-5
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 1363217
• PubChem ID: 124582960
• Update Time: 2025-04-20

3-Furanol, tetrahydro-3,4-dimethyl-, (3R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Furanol, tetrahydro-3,4-dimethyl-, (3R,4S)-rel-
• rel-(3R,4S)-Tetrahydro-3,4-dimethyl-3-furanol
• DTXSID201251173
• 176435-55-5

• Inchi： 1S/C6H12O2/c1-5-3-8-4-6(5,2)7/h5,7H,3-4H2,1-2H3/t5-,6-/m1/s1
• InChI Key： WKNCNSVFSAEVAQ-PHDIDXHHSA-N
• SMILES： O1C[C@@H](C)[C@@](C)(C1)O

Computed Properties

• Exact Mass: 116.083729621g/mol
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 92.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.5Ų